Pyridine, 4-[(3-methoxyphenyl)methyl]-

• CAS RN: 35854-37-6
• Molecular Formula: C13H13NO
• Molecular Weight: 199.25 g/mol
• IUPAC Name: 4-[(3-methoxyphenyl)methyl]pyridine
• InChI: InChI=1S/C13H13NO/c1-15-13-4-2-3-12(10-13)9-11-5-7-14-8-6-11/h2-8,10H,9H2,1H3
• InChI Key: IYGPSEOOQIPIGY-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CC2=CC=NC=C2

Description

Pyridine, 4-[(3-methoxyphenyl)methyl]- is a useful research compound. Its molecular formula is C13H13NO and its molecular weight is 199.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Ammonium formate (25 g) was added to a mixture of 4-(3-methoxybenzoyl)pyridine (27 g, 127 mmol) and 10% palladium on charcoal (7 g) in acetic acid (250 ml). The mixture was heated at reflux for 0.5 hr. The mixture was cooled and diluted with an equal volume of methylene chloride. The catalyst was removed and the solution concentrated in vacuo. The residue was dissolved in water and basified with sodium hydroxide. The mixture was extracted with ether. The extracts were dried and concentrated in vacuo to give the crude 4-(3-methoxybenzyl)pyridine (25 g, 99%) which was used without purification in the next step.